4-Chloro-2-ethoxy-7-methoxy-8-methyl-quinoline

• Molecular Formula: C13H14ClNO2
• Molecular Weight: 251.71 g/mol
• IUPAC Name: 4-chloro-2-ethoxy-7-methoxy-8-methylquinoline
• InChI: InChI=1S/C13H14ClNO2/c1-4-17-12-7-10(14)9-5-6-11(16-3)8(2)13(9)15-12/h5-7H,4H2,1-3H3
• InChI Key: KIFWNUSHTBYUSA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC2=C(C=CC(=C2C)OC)C(=C1)Cl

Description

4-Chloro-2-ethoxy-7-methoxy-8-methyl-quinoline is a useful research compound. Its molecular formula is C13H14ClNO2 and its molecular weight is 251.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Ethoxy-7-methoxy-8-methyl-quinolin-4-ol (1.0 g, 4.3 mmol) was dissolved in POCl3 (21 mL) under a nitrogen atmosphere. The reaction was heated to 85° C. for 1 h. The reaction was cooled to 0° C. and ice was added slowly. After 30 min, pH was adjusted to 6 with 1N NaOH(aq). The solution was extracted with ethyl acetate (2×50 mL). The organic layers were dried with sodium sulfate, filtered and were concentrated. 4-Chloro-2-ethoxy-7-methoxy-8-methyl-quinoline (875 mg, 81%) was purified by silica gel chromatography to afford a white solid.